2-[3,3-Diphenyl-3-(pyridin-2-yl)propyl]-2-azabicyclo[2.2.2]octane

• CAS No.: 61566-27-6
• Molecular Formula: C27H30N2
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 2-(3,3-diphenyl-3-pyridin-2-ylpropyl)-2-azabicyclo[2.2.2]octane
• InChI: InChI=1S/C27H30N2/c1-3-9-23(10-4-1)27(24-11-5-2-6-12-24,26-13-7-8-19-28-26)18-20-29-21-22-14-16-25(29)17-15-22/h1-13,19,22,25H,14-18,20-21H2
• InChI Key: BNLBYUWZVADWME-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CCC1CN2CCC(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=N5

Description

2-[3,3-Diphenyl-3-(pyridin-2-yl)propyl]-2-azabicyclo[2.2.2]octane is a useful research compound. Its molecular formula is C27H30N2 and its molecular weight is 382.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

This method represents a modification of methods described by Martensson and Nilson, Acta Chem. Scand. 19 (3), 711-12 (1965) -- CA-63-6968h. Thus, 1 part of 2-(2-phenylbenzyl) pyridine is reacted with 1 part of n-Butyl lithium in tetrahydrofuran at -70° C. and then reacted with 1 part of 2-(2-chloroethyl)-2-azabicyclo[2.2.2 ]octane to provide 2-[3,3-diphenyl-3-(2-pyridyl)propyl]-2-azabicyclo[2.2.2 ]octane.

Synthesis routes and methods II

Procedure details

This method represents a modification of methods described by Martensson and Nilson, Acta Chem. Scand. 19 )3), 711-12 (1965) - CA-63-6968h. Thus, 1 part of 2-(2-phenylbenzyl) pyridine is reacted with 1 part of n-Butyl lithium in tetrahydrofuran at -70° C. and then reacted with 1 part of 2-(2-chloroethyl)-2-azabicyclo[2.2.2]octane to provide 2-[3,3-diphenyl-3-(2-pyridyl)propyl]-2-azabicyclo[2.2.2]octane.